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This document provides a detailed overview of the steps involved in processing audio-
magnetotelluric (AMT) data, from initial data acquisition to the final subsurface resistivity model.
The protocols outlined below are intended to serve as a guide for researchers and scientists in
obtaining high-quality and reliable results from AMT surveys.

Introduction to Audio-Magnetotelluric (AMT) Data

The audio-magnetotelluric (AMT) method is a passive electromagnetic geophysical technique
used to determine the electrical resistivity distribution of the subsurface. It utilizes naturally
occurring electromagnetic signals, primarily from worldwide lightning activity (sferics), as its
source. By measuring the orthogonal components of the electric and magnetic fields at the
Earth's surface over a range of frequencies (typically 1 Hz to 20 kHz), the impedance of the
Earth can be calculated. This impedance is then used to infer the subsurface resistivity
structure, providing valuable information for various applications, including mineral exploration,
groundwater mapping, and geothermal resource assessment.

The processing of AMT data is a critical step in obtaining a meaningful geological interpretation.
The primary goal is to enhance the signal-to-noise ratio and accurately estimate the
magnetotelluric impedance tensor, which relates the electric and magnetic field components.

Experimental Protocols
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Data Acquisition

The quality of the final resistivity model is fundamentally dependent on the quality of the
acquired data. A typical AMT data acquisition setup involves the deployment of electric and
magnetic field sensors.

Methodology:

o Site Selection: Choose a survey area with minimal cultural electromagnetic noise (e.g.,
power lines, pipelines, fences).

e Sensor Deployment:

o Electric Field (E-field): Two pairs of non-polarizing electrodes are placed in the ground,
typically in a cross-configuration, to measure the horizontal electric field components (Ex
and Ey). The dipole lengths can range from 20 to 100 meters.

o Magnetic Field (H-field): Three induction coil magnetometers are installed to measure the
two horizontal (Hx and Hy) and the vertical (Hz) magnetic field components. The coils
must be precisely oriented (North-South, East-West, and vertical) and leveled.

o Data Logger: The sensors are connected to a data acquisition unit that digitizes and records
the time-series data.

» Remote Reference (Optional but Recommended): To mitigate the effects of local,
uncorrelated noise, a second set of magnetic field sensors can be deployed at a remote
reference site, typically several kilometers away from the primary survey area. The remote
reference data is recorded synchronously with the local data.[1]

Table 1: Typical Data Acquisition Parameters for AMT Surveys[2][3][4]
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Parameter Typical Value/Range Notes

The specific range depends on
Frequency Band 1 Hz-10,400 Hz the survey objectives and
target depth.

Must be at least twice the
Sampling Rate 24,000 Hz or higher highest frequency of interest
(Nyquist theorem).

Longer recording times can
Recording Time 15 - 60 minutes per station improve signal-to-noise ratio,

especially in noisy areas.

Longer dipoles can increase

the signal strength but may

E-field Dipole Length 20 - 100 meters
average over smaller-scale
features.
The interval depends on the
Station Interval 50 - 500 meters desired resolution and the

scale of the geological targets.

Time-Series Data Processing

Raw AMT time-series data are often contaminated with various types of noise. The initial
processing steps aim to prepare the data for frequency domain analysis.

Methodology:

» Data Segmentation: The continuous time-series data is divided into shorter segments or
windows.

e Tapering: A window function (e.g., Hanning, Hamming) is applied to each segment to reduce
spectral leakage that can occur during the subsequent Fourier transform.[5][6] This is
achieved by tapering the beginning and end of each segment to zero.

e Detrending: Linear trends within the data segments are removed to prevent low-frequency
artifacts in the spectra.
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« Filtering: Digital filters are applied to remove specific, known noise sources.

o Notch Filters: Used to remove monochromatic noise from power lines (e.g., 50 Hz or 60
Hz and their harmonics).[7]

o Bandpass Filters: Applied to isolate the frequency range of interest and remove high-
frequency noise. The cutoff frequencies of these filters are chosen to preserve the desired
signal while attenuating noise.[38][9]

Fourier Transform

The processed time-series data is transformed into the frequency domain to analyze the
spectral content of the electric and magnetic fields.

Methodology:

o Fast Fourier Transform (FFT): The FFT algorithm is applied to each windowed and filtered
data segment to compute the complex-valued spectra of the Ex, Ey, Hx, Hy, and (if
measured) Hz components.

o Cross-Spectra Calculation: The auto- and cross-power spectra of the different field
components are calculated. For example, the cross-power spectrum between Ex and Hx is
computed as the product of the spectrum of Ex and the complex conjugate of the spectrum
of Hx.

Transfer Function Estimation (Impedance Tensor)

The magnetotelluric impedance tensor (Z) and the tipper vector (T) are the key transfer
functions that relate the measured electromagnetic field components.

Methodology:

o Robust Statistics: Robust regression techniques, such as M-estimation, are employed to
solve for the impedance tensor elements.[10][11][12] These methods are less sensitive to
outliers in the data compared to standard least-squares approaches, leading to more reliable
estimates of the transfer functions.[10][11][12] Robust methods down-weight the influence of
noisy data points, preventing them from skewing the results.[10][11][12]
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» Remote Reference Processing: If remote reference data is available, it is used to remove
uncorrelated noise from the local measurements, significantly improving the quality of the
transfer function estimates.[1]

e Impedance Tensor Calculation: The 2x2 impedance tensor, Z, is calculated in the frequency
domain using the following relationship:

where Ex and Ey are the electric field spectra, Hx and Hy are the magnetic field spectra, and
ZXX, Zxy, Zyx, and Zyy are the complex-valued elements of the impedance tensor.[13][14]

» Tipper Calculation: The tipper vector, T, relates the vertical magnetic field component to the
horizontal magnetic field components:

where Hz is the vertical magnetic field spectrum and Tx and Ty are the components of the
tipper.

Data Quality Control

Ensuring the quality of the estimated transfer functions is crucial for a reliable geological
interpretation.

Methodology:

o Coherence Analysis: The coherence between the electric and magnetic field components is
calculated. Coherence values close to 1 indicate a good linear relationship and high data
guality, while low coherence suggests the presence of noise. A common threshold for
acceptable coherence is > 0.7.[15]

o Apparent Resistivity and Phase Curves: The impedance tensor elements are used to
calculate apparent resistivity and phase curves as a function of frequency. These curves are
visually inspected for smoothness and consistency between adjacent stations.

o Error Bars: The statistical uncertainty of the apparent resistivity and phase values is
estimated and plotted as error bars. Large error bars indicate low data quality.

Table 2: Common Noise Sources in AMT Data and Mitigation Strategies[7][16][17]
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Noise Source Characteristics Mitigation Strategy

) Monochromatic at 50/60 Hz -
Power Lines ] ) Notch filtering.
and its harmonics.

Cultural Noise (fences, Can be broadband or have Careful site selection, remote

pipelines) specific frequency signatures. reference processing.

Longer recording times, robust

Sferic Dead Band (1-5 kHz) Low natural signal strength. )
processing.

) ] Mechanical vibration of ] )
Wind Noise Burying and securing sensors.
magnetometers.

_ Inherent electronic noise of the  Use of low-noise
Instrument Noise o _ ,
acquisition system. instrumentation.

Inversion and Modeling

The final step in AMT data processing is to invert the transfer function data to create a model of

the subsurface electrical resistivity.
Methodology:

» Dimensionality Analysis: The dimensionality of the subsurface (1D, 2D, or 3D) is assessed
using parameters derived from the impedance tensor.

» 2D/3D Inversion: For complex geological environments, 2D or 3D inversion algorithms are
used. These algorithms iteratively adjust a subsurface resistivity model until the calculated
response of the model matches the observed data to a specified tolerance.[18][19][20] The
inversion process aims to find a geologically plausible model that explains the measured
data.[18][19][20]

o Model Interpretation: The resulting 2D or 3D resistivity model is interpreted in the context of

the known geology of the area to identify features of interest.

Visualization of the AMT Data Processing Workflow
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The following diagram illustrates the logical flow of the audio-magnetotelluric data processing
pipeline.
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Caption: Workflow for processing audio-magnetotelluric (AMT) data.

Conclusion

The successful application of the audio-magnetotelluric method relies on a systematic and
rigorous data processing workflow. By following the detailed protocols for data acquisition, time-
series processing, transfer function estimation, quality control, and inversion, researchers can
significantly enhance the reliability and interpretability of their AMT results. The use of robust
statistical methods and, where possible, remote reference techniques is highly recommended
to mitigate the effects of noise and produce accurate subsurface resistivity models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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